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Compound of Interest

Compound Name: N-Boc-DL-phenylalaninol

Cat. No.: B115902

For Researchers, Scientists, and Drug Development Professionals

N-Boc-DL-phenylalaninol is a protected amino alcohol crucial in the synthesis of various
pharmaceutical compounds and chiral ligands. Its purity and structural integrity are paramount
for the successful development of downstream applications. This guide provides a
comprehensive comparison of key analytical techniques for the characterization of N-Boc-DL-
phenylalaninol, with a primary focus on mass spectrometry. Experimental data, where
available for the target molecule or closely related analogs, is presented to offer a practical
understanding of each method's utility.

Mass Spectrometry: Unveiling the Molecular
Blueprint

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge
ratio (m/z) of ionized molecules. It provides information about the molecular weight and
elemental composition of a compound and can elucidate its structure through fragmentation
analysis. For N-Boc-DL-phenylalaninol, with a molecular formula of C1aH21NOs and a
molecular weight of 251.32 g/mol , mass spectrometry serves as a primary tool for identity
confirmation and purity assessment.[1]

Expected Fragmentation Pattern

The fragmentation of N-Boc-DL-phenylalaninol in a mass spectrometer is predictable,
primarily involving the labile tert-butoxycarbonyl (Boc) protecting group and the stable benzyl
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moiety. Common fragmentation pathways include the loss of isobutylene (56 Da) from the Boc
group, the loss of the entire Boc group (100 Da), and cleavage of the bond between the chiral
carbon and the hydroxymethyl group. The benzyl group can lead to the formation of a stable
tropylium ion (m/z 91).

Based on established fragmentation patterns for Boc-protected amino acids and phenylalanine
derivatives, the following primary fragmentation pathways for N-Boc-DL-phenylalaninol are
anticipated:
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Predicted Mass Spectrometry Fragmentation of N-Boc-DL-phenylalaninol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. Organic Syntheses Procedure [orgsyn.org]
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 To cite this document: BenchChem. [Characterization of N-Boc-DL-phenylalaninol: A
Comparative Guide to Analytical Techniques]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b115902#characterization-of-n-boc-dI-
phenylalaninol-by-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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